Cas no 1428245-30-0 (Thiourea, N-5-pyrimidinyl-)

Thiourea, N-5-pyrimidinyl-, is a specialized thiourea derivative featuring a pyrimidinyl substituent at the nitrogen position. This compound is of interest in organic synthesis and pharmaceutical research due to its role as a versatile building block for heterocyclic compounds. Its structure allows for selective reactivity in nucleophilic substitution and condensation reactions, making it valuable for constructing pyrimidine-based scaffolds. The presence of the thiourea moiety enhances its utility in metal coordination and catalysis. With potential applications in medicinal chemistry, it may serve as a precursor for biologically active molecules, including kinase inhibitors or antimicrobial agents. The compound's stability and synthetic flexibility contribute to its relevance in advanced chemical research.

Thiourea, N-5-pyrimidinyl- structure

Product Name:Thiourea, N-5-pyrimidinyl-

CAS No:1428245-30-0

MF:C₅H₆N₄S

MW:154.192938327789

MDL:MFCD28667754

CID:4699907

Update Time:2025-08-03

Thiourea, N-5-pyrimidinyl- Chemical and Physical Properties

Names and Identifiers

- Thiourea, N-5-pyrimidinyl-
- MDL： MFCD28667754
- Inchi： 1S/C5H6N4S/c6-5(10)9-4-1-7-3-8-2-4/h1-3H,(H3,6,9,10)
- InChI Key： QLVNJTSNXSKYBW-UHFFFAOYSA-N
- SMILES： S=C(N)NC1=CN=CN=C1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 121
XLogP3: -0.2
Topological Polar Surface Area: 95.9

Thiourea, N-5-pyrimidinyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D595101-1g	Thiourea, N-5-pyrimidinyl-	1428245-30-0	95%	1g	$890	2024-08-03
eNovation Chemicals LLC	D595101-1g	Thiourea, N-5-pyrimidinyl-	1428245-30-0	95%	1g	$890	2025-02-19
eNovation Chemicals LLC	D595101-1g	Thiourea, N-5-pyrimidinyl-	1428245-30-0	95%	1g	$890	2025-02-28

Thiourea, N-5-pyrimidinyl- Related Literature

1. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on Thiourea, N-5-pyrimidinyl-

Comprehensive Analysis of Thiourea, N-5-pyrimidinyl- (CAS No. 1428245-30-0): Properties, Applications, and Research Insights

Thiourea, N-5-pyrimidinyl- (CAS No. 1428245-30-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This pyrimidine-thiourea derivative features a sulfur-containing functional group, which contributes to its versatile reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for heterocyclic synthesis, a topic frequently searched in academic databases and AI-driven literature reviews.

The compound’s molecular formula and structural configuration make it a valuable intermediate in the development of bioactive molecules. Recent studies highlight its relevance in designing kinase inhibitors, a hot topic in oncology research, where users often search for "novel kinase inhibitor scaffolds" or "pyrimidine-based therapeutics." The N-5-pyrimidinyl moiety enhances its binding affinity to biological targets, a feature widely discussed in peer-reviewed journals and patent filings.

From a synthetic chemistry perspective, Thiourea, N-5-pyrimidinyl- is notable for its chemodiversity, a keyword trending in AI-assisted drug design platforms. Its compatibility with cross-coupling reactions and click chemistry protocols aligns with the growing demand for modular synthesis approaches, as evidenced by frequent searches for "click-compatible thiourea derivatives" or "pyrimidine functionalization techniques." These trends reflect the compound’s adaptability to modern high-throughput screening methodologies.

In material science, this compound’s electron-rich pyrimidine core has potential applications in organic electronics, a field increasingly explored in sustainability-focused research. Queries like "pyrimidine-based semiconductors" or "sulfur-containing organic materials" correlate with its utility in developing energy-efficient optoelectronic devices. The compound’s thermal stability and solubility profile further enhance its appeal for industrial applications.

Quality control and analytical characterization of CAS No. 1428245-30-0 are critical for reproducibility, a concern frequently raised in online scientific forums. Advanced techniques such as HPLC-MS and NMR spectroscopy are essential for verifying its purity, as emphasized in recent publications about "challenges in heterocyclic compound analysis." This aligns with the broader scientific community’s focus on reproducible research practices.

Environmental and regulatory considerations for Thiourea, N-5-pyrimidinyl- are also gaining traction in search queries. While not classified as hazardous under major regulatory frameworks, its biodegradation pathways and eco-friendly synthesis methods are subjects of ongoing investigation, resonating with the global push for green chemistry solutions. Researchers often explore "sustainable heterocycle synthesis" or "benign solvent systems for thiourea derivatives" to address these concerns.

In conclusion, Thiourea, N-5-pyrimidinyl- represents a multifaceted compound bridging pharmaceutical innovation and advanced material development. Its CAS No. 1428245-30-0 serves as a pivotal identifier for researchers navigating chemical databases or AI-driven literature. As interdisciplinary interest grows, this compound will likely remain at the forefront of discussions about molecular design, synthetic efficiency, and application-driven discovery.